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For Researchers, Scientists, and Drug Development Professionals

Introduction

Basolite 2377, also known as MOF-177, is a metal-organic framework (MOF) composed of
zinc ions and 1,3,5-benzenetribenzoate (BTB) organic linkers. It is renowned for its
exceptionally high surface area and porous nature, making it a material of significant interest
for a variety of applications, including gas storage, separation, and drug delivery. The precise
measurement of gas adsorption isotherms is crucial for characterizing the porous properties of
Basolite Z377 and evaluating its performance in these applications.

This document provides a detailed experimental setup and protocol for measuring gas
adsorption isotherms on Basolite Z377. It is intended to guide researchers, scientists, and
drug development professionals in obtaining accurate and reproducible data.

Data Presentation

The following tables summarize the key physical and gas adsorption properties of Basolite
Z377.

Table 1: Physical Properties of Basolite Z377
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Property Value Reference
BET Surface Area 1721 m3/g [1]
Pore Volume 1.6 cm3/g [2]
Average Pore Diameter 1.18 nm [1]
Chemical Formula Cs4H30013Zna4 -
Appearance White, flaky, rod-like granules [3]
Table 2: Gas Adsorption Data for Basolite Z377
Temperature Adsorption
Gas Pressure ) Reference
(K) Capacity
Nitrogen (N2) 77 P/Po = 0.001 32 cm3(STP)/cm3  [3]
140
77 P/Po =0.01 [3]
cm3(STP)/cm?3
226
77 P/Po=0.1 [3]
cm3(STP)/cm?3
237
77 P/Po=0.3 [3]
cm3(STP)/cm?3
Carbon Dioxide
298 1 atm 1.03 mmol/g [1]
(CO2)
Hydrogen (H2) 298 10 MPa ~0.62 wi% [4]
77 ~70 bar 7.5 wt% [5]

Methane (CHa) -

Higher selectivity
for CO2
compared to
CHa.[1]

Note on Methane (CHa4) Adsorption: While specific quantitative data for methane adsorption on

Basolite Z377 is not readily available in a tabular format within the reviewed literature, studies
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indicate a higher selectivity of the material for carbon dioxide over methane.[1]

Experimental Protocols

A precise and carefully executed experimental protocol is essential for obtaining high-quality
gas adsorption data. The following protocol outlines the key steps for measuring gas adsorption
isotherms on Basolite Z377 using a volumetric adsorption analyzer.

Materials and Equipment

e Adsorbent: Basolite Z377 (MOF-177) powder.

o Adsorptive Gases: High-purity nitrogen (Nz), carbon dioxide (COz), methane (CHa4), and
hydrogen (H2).

e Equipment:

[e]

Volumetric gas adsorption analyzer (e.g., Quantachrome Autosorb, Micromeritics ASAP
series).

o Sample tubes with appropriate sealing frits.

o Heating mantles or furnace for sample activation.

o Vacuum pump capable of reaching high vacuum (e.g., <10~> mbar).
o Analytical balance (x0.01 mg precision).

o Gas regulators and delivery lines.

Experimental Workflow Diagram
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Caption: Experimental workflow for gas adsorption measurement.
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Detailed Methodology

3.1. Sample Preparation

Accurately weigh approximately 20-100 mg of Basolite Z377 powder using an analytical
balance.

Carefully transfer the weighed sample into a clean, dry sample tube. Ensure no powder
adheres to the upper parts of the tube.

Record the exact mass of the sample.
3.2. Sample Activation (Degassing)

Proper activation is critical to remove any guest molecules (e.g., water, solvents) from the
pores of the MOF, which would otherwise interfere with the gas adsorption measurement.

Attach the sample tube to the degassing port of the adsorption analyzer.
Slowly evacuate the sample tube to a high vacuum (<103 mbar).

Heat the sample to the activation temperature. For Basolite Z377, a temperature of 150 °C
is recommended.[3] Maintain this temperature for a minimum of 8 hours under a dynamic
vacuum to ensure complete removal of any adsorbed species.

After the activation period, turn off the heating and allow the sample to cool down to ambient
temperature while still under vacuum.

Once cooled, backfill the sample tube with an inert gas like helium or nitrogen to prevent
contamination from the atmosphere upon removal from the degassing port.

3.3. Isotherm Measurement

o Transfer the sample tube containing the activated Basolite Z377 to the analysis port of the
instrument.

e Immerse the sample tube in a cryogenic bath appropriate for the adsorptive gas (e.g., liquid
nitrogen for N2 adsorption at 77 K).
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o Perform a leak test to ensure the integrity of the system.

o Measure the free space (void volume) in the sample tube using high-purity helium gas.
o Evacuate the sample tube again to remove the helium gas.

« Introduce the adsorptive gas into the manifold to a known pressure.

e Dose a small, known amount of the adsorptive gas into the sample tube.

» Allow the system to equilibrate until the pressure stabilizes, indicating that adsorption has
reached equilibrium.

» Record the final equilibrium pressure and the amount of gas adsorbed.

o Repeat steps 7-9, incrementally increasing the pressure until the desired final relative
pressure is reached.

o For a complete isotherm, a desorption curve can be measured by incrementally decreasing
the pressure and measuring the amount of gas desorbed at each step.

Data Analysis

The collected data of adsorbed gas volume versus relative pressure (P/Po) constitutes the
adsorption isotherm.

 |sotherm Plot: Plot the amount of gas adsorbed (typically in cm3/g STP) on the y-axis against
the relative pressure (P/Po) on the x-axis.

e BET Surface Area: The Brunauer-Emmett-Teller (BET) theory is commonly used to calculate
the specific surface area from the nitrogen adsorption isotherm data, typically in the relative
pressure range of 0.05 to 0.35.

e Pore Volume: The total pore volume is typically estimated from the amount of gas adsorbed
at a relative pressure close to unity (e.g., P/Po = 0.99).

» Pore Size Distribution: Advanced models such as Density Functional Theory (DFT) can be
applied to the isotherm data to determine the pore size distribution.
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Conclusion

The protocol outlined in this document provides a comprehensive guide for the accurate and
reliable measurement of gas adsorption isotherms on Basolite Z377. Adherence to these
procedures will enable researchers to obtain high-quality data crucial for understanding the
porous nature of this important MOF and for advancing its application in various scientific and
industrial fields. The instability of MOF-177 in the presence of moisture should be noted, and
experiments should be conducted under dry conditions or with a pre-drying step for the gas
streams.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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